(3α)-Allopregnanolone Sulfate Pyridinium Salt
(3α)-Allopregnanolone Sulfate Pyridinium Salt
Brand Name:
Vulcanchem
CAS No.:
1177357-94-6
VCID:
VC0113943
InChI:
InChI=1S/C21H34O5S.C5H5N/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;1-2-4-6-5-3-1/h14-19H,4-12H2,1-3H3,(H,23,24,25);1-5H/t14-,15+,16-,17+,18-,19-,20-,21+;/m0./s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OS(=O)(=O)O)C)C.C1=CC=NC=C1
Molecular Formula:
C₂₆H₃₉NO₅S
Molecular Weight:
477.66
(3α)-Allopregnanolone Sulfate Pyridinium Salt
CAS No.: 1177357-94-6
Reference Standards
VCID: VC0113943
Molecular Formula: C₂₆H₃₉NO₅S
Molecular Weight: 477.66
| CAS No. | 1177357-94-6 |
|---|---|
| Product Name | (3α)-Allopregnanolone Sulfate Pyridinium Salt |
| Molecular Formula | C₂₆H₃₉NO₅S |
| Molecular Weight | 477.66 |
| IUPAC Name | [(3R,5S,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate;pyridine |
| Standard InChI | InChI=1S/C21H34O5S.C5H5N/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;1-2-4-6-5-3-1/h14-19H,4-12H2,1-3H3,(H,23,24,25);1-5H/t14-,15+,16-,17+,18-,19-,20-,21+;/m0./s1 |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OS(=O)(=O)O)C)C.C1=CC=NC=C1 |
| Synonyms | (3α,5α)-3-(Sulfooxy)pregnan-20-one Pyridinium Salt; 3α-Hydroxy-5α-pregnan-20-one Sulfate Pyridinium Salt; |
| PubChem Compound | 126455948 |
| Last Modified | Nov 11 2021 |
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